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Compound of Interest

Compound Name: Spiro[2.4]heptane

CAS No.: 185-49-9

Cat. No.: B14747456

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

spiro[2.4]heptane. Due to the limited availability of published experimental spectra for the

parent molecule, this document presents the known experimental ¹³C NMR data alongside

theoretically predicted ¹H NMR, IR, and mass spectrometry data. Detailed, generalized

experimental protocols for acquiring such spectra are also included.

Introduction
Spiro[2.4]heptane is a saturated bicyclic hydrocarbon with a unique spirocyclic structure,

consisting of a cyclopropane ring and a cyclopentane ring sharing a single carbon atom. This

strained ring system imparts interesting chemical and physical properties, making its

spectroscopic characterization crucial for its identification and for understanding its behavior in

chemical reactions. This guide serves as a core reference for the spectroscopic properties of

this compound.
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The following sections summarize the available and predicted spectroscopic data for

spiro[2.4]heptane.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR Data (Experimental)

The experimental ¹³C NMR spectrum of spiro[2.4]heptane has been reported. The chemical

shifts are provided in the table below.

Carbon Atom Chemical Shift (δ) ppm

C1, C2 11.5

C3 37.8

C4, C7 25.9

C5, C6 32.5

Reference: J. E. Maggio, H. E. Simmons J. Amer. Chem. Soc. 103, 1579(1981)[1][2]

¹H NMR Data (Predicted)

Due to the lack of publicly available experimental ¹H NMR spectra, the following are predicted

chemical shifts and multiplicities based on the structure of spiro[2.4]heptane. The molecule's

symmetry would lead to a relatively simple spectrum.

Proton(s)
Predicted Chemical Shift
(δ) ppm

Predicted Multiplicity

H1, H2 0.4 - 0.6 Multiplet

H4, H7 1.4 - 1.6 Multiplet

H5, H6 1.6 - 1.8 Multiplet

Infrared (IR) Spectroscopy (Predicted)
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An experimental IR spectrum for spiro[2.4]heptane is not readily available. However, based on

its alkane structure, the IR spectrum is expected to be dominated by C-H and C-C stretching

and bending vibrations.

Wavenumber (cm⁻¹) Vibration Type Intensity

2850-3000 C-H Stretch (sp³ C-H) Strong

~3080 C-H Stretch (cyclopropyl) Medium

1450-1470 CH₂ Scissoring Medium

~1020 Cyclopropane ring vibration Medium

Mass Spectrometry (MS) (Predicted)
The mass spectrum of spiro[2.4]heptane, obtained by electron ionization (EI), would be

expected to show a molecular ion peak and characteristic fragmentation patterns of cyclic

alkanes.

m/z Ion Fragment (Predicted) Relative Abundance

96 [C₇H₁₂]⁺• (Molecular Ion) Moderate

81 [C₆H₉]⁺ High

68 [C₅H₈]⁺• High

67 [C₅H₇]⁺ High

54 [C₄H₆]⁺• Moderate

41 [C₃H₅]⁺ High

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented above.
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Sample Preparation:

Dissolve 5-10 mg of spiro[2.4]heptane in approximately 0.6-0.7 mL of a deuterated solvent

(e.g., CDCl₃).

Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition:

Spectrometer: 400 MHz or higher field NMR spectrometer.

Pulse Sequence: Standard single-pulse sequence.

Acquisition Parameters:

Spectral Width: 10-12 ppm.

Acquisition Time: 2-4 seconds.

Relaxation Delay: 1-2 seconds.

Number of Scans: 8-16.

Processing: Fourier transform the FID, phase correct the spectrum, and reference the

solvent peak (e.g., CDCl₃ at 7.26 ppm).

¹³C NMR Acquisition:

Spectrometer: 100 MHz or higher field NMR spectrometer.

Pulse Sequence: Proton-decoupled single-pulse sequence.

Acquisition Parameters:

Spectral Width: 200-250 ppm.

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2-5 seconds.
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Number of Scans: 128-1024 (or more, depending on concentration).

Processing: Fourier transform the FID, phase correct the spectrum, and reference the

solvent peak (e.g., CDCl₃ at 77.16 ppm).

Infrared (IR) Spectroscopy
Sample Preparation (Gas Phase):

Introduce a small amount of liquid spiro[2.4]heptane into a gas cell.

Allow the sample to vaporize to a suitable pressure.

Acquisition:

Spectrometer: Fourier Transform Infrared (FTIR) spectrometer.

Parameters:

Resolution: 4 cm⁻¹.

Number of Scans: 16-32.

Spectral Range: 4000-400 cm⁻¹.

Procedure:

Acquire a background spectrum of the empty gas cell.

Acquire the sample spectrum.

The final spectrum is reported in terms of transmittance or absorbance.

Mass Spectrometry
Instrumentation:

Gas Chromatograph-Mass Spectrometer (GC-MS) with an Electron Ionization (EI) source.

GC Conditions:
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Column: A non-polar capillary column (e.g., DB-5ms).

Injection: Split injection of a dilute solution of spiro[2.4]heptane in a volatile solvent (e.g.,

dichloromethane or hexane).

Oven Program: Start at a low temperature (e.g., 40 °C) and ramp to a higher temperature

(e.g., 250 °C) to ensure separation from any impurities.

MS Conditions:

Ionization Mode: Electron Ionization (EI).

Electron Energy: 70 eV.

Mass Range: m/z 35-200.

Scan Speed: 1-2 scans/second.

Visualizations
The following diagrams illustrate key workflows and relationships in the spectroscopic analysis

of spiro[2.4]heptane.
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General Spectroscopic Analysis Workflow
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Caption: General workflow for spectroscopic analysis.
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Predicted Mass Spectrometry Fragmentation of Spiro[2.4]heptane
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Caption: Predicted fragmentation of spiro[2.4]heptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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heptane-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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